Cas no 928119-46-4 (2-Nitro-benzene-1,4-dioxyacetic acid dihydrate)

• Product Name: 2-Nitro-benzene-1,4-dioxyacetic acid dihydrate
• CAS No: 928119-46-4
• MF: C₁₀H₁₃NO₁₀
• MW: 307.210923910141
• CID: 2815981
• PubChem ID: 71445212
• Update Time: 2025-04-21

2-Nitro-benzene-1,4-dioxyacetic acid dihydrate Chemical and Physical Properties

Names and Identifiers

• 928119-46-4
• DTXSID30853783
• 2-nitro-benzene-1,4-dioxyacetic acid dihydrate
• 2,2'-[(2-Nitro-1,4-phenylene)bis(oxy)]diacetic acid--water (1/2)
• 2-Nitro-benzene-1,4-dioxyacetic acid dihydrate

• Inchi： 1S/C10H9NO8.2H2O/c12-9(13)4-18-6-1-2-8(19-5-10(14)15)7(3-6)11(16)17;;/h1-3H,4-5H2,(H,12,13)(H,14,15);2*1H2
• InChI Key： LGCLRAJMSYOWID-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC(=CC=1[N+](=O)[O-])OCC(=O)O.O.O

Computed Properties

• Exact Mass: 307.05394561Da
• Monoisotopic Mass: 307.05394561Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141Ų